Cas no 338750-79-1 (3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-)

3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- structure
338750-79-1 structure
Product Name:3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-
CAS No:338750-79-1
MF:C6H9N3O
MW:139.155160665512
CID:3303198
PubChem ID:737865
Update Time:2025-04-21

3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

    • 3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-
    • 4-((DIMETHYLAMINO)METHYLENE)-1H-PYRAZOL-5(4H)-ONE
    • MFCD00138484
    • 4-[(dimethylamino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
    • (4Z)-4-(dimethylaminomethylidene)-1H-pyrazol-5-one
    • 338750-79-1
    • AKOS006346211
    • 4-[(dimethylamino)methylene]-2,4-dihydro-3H-pyrazol-3-one
    • 821016-54-0
    • Inchi: 1S/C6H9N3O/c1-9(2)4-5-3-7-8-6(5)10/h3-4H,1-2H3,(H,8,10)
    • InChI Key: DKNARJWAYOXLPT-UHFFFAOYSA-N
    • SMILES: N1=CC(=CN(C)C)C(=O)N1

Computed Properties

  • Exact Mass: 139.074561919Da
  • Monoisotopic Mass: 139.074561919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 44.7Ų

3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- Pricemore >>

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